Cas no 496037-40-2 (7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one)

• Product Name: 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one
• CAS No: 496037-40-2
• MF: C₂₃H₁₇FO₅
• MW: 392.376490354538
• CID: 5435930
• Update Time: 2025-06-09

7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[(2-fluorobenzyl)oxy]-3-(4-methoxyphenoxy)-4H-chromen-4-one
• 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one

• Inchi： 1S/C23H17FO5/c1-26-16-6-8-17(9-7-16)29-22-14-28-21-12-18(10-11-19(21)23(22)25)27-13-15-4-2-3-5-20(15)24/h2-12,14H,13H2,1H3
• InChI Key： CYHLVXLINNAJHG-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC3=CC=CC=C3F)=CC=C2C(=O)C=1OC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one

Introduction to 7-(2-Fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one (CAS No. 496037-40-2)

7-(2-Fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one (CAS No. 496037-40-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, belonging to the chromenone class, exhibits unique structural features and biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one is characterized by a chromene core with specific functional groups attached. The presence of a fluorine atom on the phenyl ring and methoxy groups on both the phenyl and phenoxy moieties contributes to its distinct properties. These functional groups play a crucial role in modulating the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one in various therapeutic areas. One of the most notable applications is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one has also been investigated for its antioxidant activity. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for treating oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity, making it suitable for long-term therapeutic use.

In the realm of cancer research, 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one has shown promise as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The structural modifications of 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one have been explored to enhance its therapeutic potential. Researchers have synthesized several derivatives by altering the substituents on the chromene core and evaluating their biological activities. These efforts have led to the identification of compounds with improved potency and selectivity, paving the way for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life without major adverse effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 7-(2-fluorophenyl)methoxy-3-(4-methoxyphenoxy)-4H-chromen-4-one (CAS No. 496037-40-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs.